Cas no 473259-95-9 ((2S)-2-amino-3-4-(methoxycarbonyl)phenylpropanoic acid)

• Product Name: (2S)-2-amino-3-4-(methoxycarbonyl)phenylpropanoic acid
• CAS No: 473259-95-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 930862
• PubChem ID: 45116514
• Update Time: 2025-04-19

(2S)-2-amino-3-4-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-(methoxycarbonyl)- (9CI)
• (2S)-2-amino-3-4-(methoxycarbonyl)phenylpropanoic acid
• 151872-17-2
• (S)-2-Amino-3-(4-(methoxycarbonyl)phenyl)propanoicacid
• CHEMBL4245490
• (S)-2-Amino-3-(4-(methoxycarbonyl)phenyl)propanoic acid
• PHENYLALANINE, 4-(METHOXYCARBONYL)-
• 473259-95-9
• DB-277569
• BDBM50463204
• 4-methyloxycarbonyl-l-phenylalanine
• SCHEMBL1768596
• EN300-11727810
• (2S)-2-amino-3-[4-(methoxycarbonyl)phenyl]propanoic acid

• Inchi： 1S/C11H13NO4/c1-16-11(15)8-4-2-7(3-5-8)6-9(12)10(13)14/h2-5,9H,6,12H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： DAXJBLVXVPYTPH-VIFPVBQESA-N
• SMILES： OC([C@H](CC1C=CC(C(=O)OC)=CC=1)N)=O

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• Melting Point: 220 °C
• LogP: 1.12790